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Compound of Interest

Compound Name: Ethyl 2-iodooxazole-4-carboxylate

Cat. No.: B1394224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

While crystallographic data for ethyl 2-iodooxazole-4-carboxylate derivatives are not publicly

available, this guide provides a comparative analysis of two related compounds: Ethyl 5-bromo-

2-(4-methoxyphenyl) oxazole-4-carboxylate and Ethyl 2-(benzo[d]oxazol-2-yl)-5-oxo-3-(o-

tolylamino)-2,5-dihydroisoxazole-4-carboxylate. This comparison offers valuable insights into

the structural nuances of the oxazole and isoxazole cores, which are of significant interest in

medicinal chemistry. The experimental data presented is derived from published

crystallographic studies.

Crystallographic Data Comparison
The following table summarizes the key crystallographic parameters for the two derivatives,

allowing for a direct comparison of their solid-state structures.
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Parameter
Ethyl 5-bromo-2-(4-
methoxyphenyl) oxazole-4-
carboxylate

Ethyl 2-(benzo[d]oxazol-2-
yl)-5-oxo-3-(o-
tolylamino)-2,5-
dihydroisoxazole-4-
carboxylate

Chemical Formula C₁₃H₁₂BrNO₄[1][2] C₂₅H₂₀N₄O₅

Molecular Weight 326.15 g/mol [1][2] 468.46 g/mol

Crystal System Monoclinic[1][2] Monoclinic[3][4][5]

Space Group P2₁/n[1][2] P2₁/c[3][4][5]

Unit Cell Dimensions

a (Å) 14.828(2)[1][2] 11.9936(3)[3][4][5]

b (Å) 7.1335(9)[1][2] 13.9638(3)[3][4][5]

c (Å) 25.119(2)[1][2] 11.5126(4)[3][4][5]

α (°) 90 90[3][4][5]

β (°) 100.066(11)[1][2] 108.939(3)[3][4][5]

γ (°) 90 90[3][4][5]

Volume (Å³) 2616.1(6)[1][2] 1823.70(9)[3][4][5]

Z (Molecules/unit cell) 8[1][2] 4[3][4][5]

R-factor (R1) Not specified in abstract 0.050[3][4][5]

wR2 Not specified in abstract 0.130[3][4][5]

Experimental Protocols
The methodologies outlined below are synthesized from the referenced studies and represent

typical procedures for the synthesis and crystallographic analysis of such heterocyclic

compounds.
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Ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate: The synthesis of this compound

was achieved and characterized by IR spectroscopy, ¹³C NMR, and Mass spectroscopy. Single

crystals suitable for X-ray diffraction were obtained by dissolving the synthesized compound in

a hot solution of petroleum ether and ethyl acetate (95:5) and allowing it to cool slowly at room

temperature.[2]

Ethyl 2-(benzo[d]oxazol-2-yl)-5-oxo-3-(o-tolylamino)-2,5-dihydroisoxazole-4-carboxylate: This

derivative was synthesized via N-arylation of ethyl 5-oxo-3-(o-tolylamino)-2,5-dihydroisoxazole-

4-carboxylate with 2-chlorobenzoxazole.[3][4] The reaction was carried out by heating the

reactants without a solvent under a nitrogen atmosphere at 120 °C for 30 minutes. The

resulting product was then extracted with chloroform, passed through a short silica plug, and

crystallized from ethanol to yield white needles.[3]

Single-Crystal X-ray Diffraction
A suitable single crystal of the compound is mounted on a diffractometer. X-ray diffraction data

is collected at a controlled temperature, often 295.15 K[2] or as specified in the study, using

monochromatic radiation (e.g., MoKα, λ = 0.71073 Å)[2]. The collected diffraction data is then

processed to determine the unit cell parameters and space group. The crystal structure is

solved using direct methods and refined by full-matrix least-squares on F². All non-hydrogen

atoms are refined anisotropically. Hydrogen atoms may be placed in calculated positions and

refined using a riding model.

Workflow for Single-Crystal X-ray Crystallography
The following diagram illustrates the typical workflow from sample preparation to final structure

validation in single-crystal X-ray crystallography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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